Cas no 1261985-39-0 ([1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy-)

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- is a biphenyl derivative featuring a formyl group at the 3-position and a hydroxyl group at the 2-position, with an ethyl substituent on the 4'-position of the second phenyl ring. This compound is of interest in organic synthesis due to its multifunctional structure, which allows for further derivatization at the aldehyde, hydroxyl, and aromatic positions. Its biphenyl scaffold provides rigidity and potential conjugation, making it useful in the development of ligands, pharmaceuticals, or advanced materials. The presence of both electron-donating (hydroxy) and electron-withdrawing (aldehyde) groups offers tunable reactivity for selective transformations.

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- structure

1261985-39-0 structure

Product Name:[1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy-

CAS No:1261985-39-0

MF:C₁₅H₁₄O₂

MW:226.270464420319

MDL:MFCD18314637

CID:2767641

Update Time:2025-05-19

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy-
- MDL： MFCD18314637
- Inchi： 1S/C15H14O2/c1-2-11-6-8-12(9-7-11)14-5-3-4-13(10-16)15(14)17/h3-10,17H,2H2,1H3
- InChI Key： AMCMKVBEOBVNGV-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(CC)C=C2)=CC=CC(C=O)=C1O

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320706-5 g	6-(4-Ethylphenyl)-2-formylphenol, 95%; .	1261985-39-0	95%	5g	€1159.00	2023-04-26
abcr	AB320706-5g	6-(4-Ethylphenyl)-2-formylphenol, 95%; .	1261985-39-0	95%	5g	€1159.00	2025-04-21

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- Related Literature

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Additional information on [1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy-

[1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy-

The compound with CAS No. 1261985-39-0, known as [1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are characterized by their two phenyl rings connected by a single bond. The presence of the carboxaldehyde group (-CHO) at the 3-position of one phenyl ring and the hydroxyl (-OH) group at the 2-position of the other phenyl ring introduces unique electronic and structural properties to this molecule.

Recent studies have highlighted the potential of [1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials such as polymers and coordination complexes. The hydroxyl group on the aromatic ring facilitates hydrogen bonding, making it a promising candidate for applications in drug delivery systems and bioactive materials.

One of the most intriguing aspects of this compound is its ability to act as a chelating agent. The hydroxyl group can coordinate with metal ions, forming stable metal complexes. This property has been leveraged in catalytic applications, where these complexes exhibit enhanced catalytic activity in reactions such as oxidation and cycloaddition. Recent advancements in asymmetric catalysis have further underscored the potential of this compound in synthesizing enantiomerically enriched products.

In addition to its chemical versatility, [1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- has shown promise in biological systems. Studies have demonstrated its ability to modulate cellular signaling pathways, making it a potential lead compound for drug development. Its hydroxyl group plays a crucial role in interacting with biological targets, such as enzymes and receptors.

The synthesis of this compound typically involves multi-step organic reactions. Researchers often employ methods such as Friedel-Crafts alkylation or cross-coupling reactions to construct the biphenyl framework. The introduction of functional groups like -CHO and -OH requires precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, [1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- exhibits favorable biodegradation properties under specific conditions. This makes it a more sustainable choice compared to some traditional organic compounds used in industrial applications.

In conclusion, [1,1'-Biphenyl]-3-carboxaldehyde, 4'-ethyl-2-hydroxy- is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an attractive target for further research and development.